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Compound of Interest

Compound Name: Dipropyl! ether

Cat. No.: B086876

Technical Support Center: Dipropyl Ether
Transfer

This guide provides essential information on the grounding and bonding requirements for the
safe transfer of dipropyl ether, a highly flammable liquid. Adherence to these procedures is
critical to prevent the buildup of static electricity, which can lead to sparks and potentially ignite
flammable vapors.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What are grounding and bonding, and why are they necessary for dipropyl ether transfer?

Al: Bonding is the process of connecting two or more conductive objects with a conductor,
such as a copper wire, to equalize the electrical potential between them.[4] Grounding is the
process of connecting one or more conductive objects to the earth to allow any static charge to
safely dissipate.[1][4]

These measures are crucial during dipropyl ether transfer because the movement of
flammable liquids can generate static electricity.[1][5] A buildup of static charge can create a
spark with enough energy to ignite dipropyl ether vapors, leading to a fire or explosion.[1][2]

Q2: When is grounding and bonding required for dipropyl ether transfer?
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A2: Grounding and bonding are required when transferring dipropyl ether from a container
larger than 4 liters (1 gallon).[2] Both the dispensing and receiving containers must be bonded
together, and the dispensing container must be grounded.[2]

Q3: What equipment is needed for proper grounding and bonding?

A3: You will need conductive wires with clamps, such as braided copper or stainless steel
straps.[4] The clamps should be strong enough to ensure a secure, metal-to-metal connection.
[6] For non-conductive containers, a grounding rod or wire that can be inserted into the liquid is
necessary.[1][7]

Q4: How do | properly ground and bond containers for dipropyl ether transfer?

A4: Follow these steps:

Ensure the transfer is performed in a well-ventilated area, away from ignition sources.[3]
 Inspect all equipment for damage before use.

e Connect a grounding wire from a known ground source (like a copper water pipe or a
designated grounding bus bar) to the dispensing container.[4]

e Connect a bonding wire from the dispensing container to the receiving container.[1][4]

e Ensure all connections are clean and make direct metal-to-metal contact.[3][4] Remove any
paint, rust, or dirt from the connection points.[4]

« If using a non-conductive receiving container, insert a grounding rod or wire into the
container so that it is in contact with the liquid, and bond it to the dispensing container.[1]

e Begin the transfer slowly to minimize turbulence and static generation.[9]
e Once the transfer is complete, disconnect the wires in the reverse order of connection.
Q5: What are the hazards of improper grounding and bonding?

A5: Improper grounding and bonding can lead to the accumulation of static electricity, which
can discharge as a spark. In the presence of flammable dipropyl ether vapors, this spark can
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cause a fire or explosion.[1]

Troubleshooting Guide

Problem

Possible Cause

Solution

Suspected weak or no

connection

- Dirty or corroded connection
points.- Paint or coating on
containers preventing metal-to-
metal contact.- Worn-out or

damaged clamps or wires.

- Clean the connection points
on the containers and clamps
with a wire brush.- Scrape
away any paint or coating at
the point of connection.-
Replace any damaged
grounding or bonding

equipment.

Static discharge (spark)
observed

- Incomplete or improper
bonding or grounding.-
Transfer rate is too high.- Low

humidity in the environment.

- Immediately stop the transfer.
Re-verify all grounding and
bonding connections are
secure and in the correct
configuration.- Reduce the flow
rate of the liquid transfer.[9]-
Increase humidity in the area if
possible, as dry conditions

promote static buildup.[5]

Uncertainty about a proper

ground source

- Building's grounding system
is not clearly marked or

accessible.

- Consult with your facility's
safety officer or a qualified
electrician to identify a proper
and verified ground source.-
Do not use electrical conduits
or fire sprinkler lines as a

ground.[8]

Quantitative Data Summary
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Parameter Value/Recommendation Reference
Dipropyl Ether Flash Point 21°C (70°F) [10][11]
Container Size Requiring )

> 4 Liters (1 Gallon) [2]

Grounding/Bonding

Recommended Grounding

System Resistance

Should be low, ideally around ]
1 ohm for conductors.

Maximum Recommended

Liquid Flow Velocity

Up to 15 ft/second (to minimize ]
static generation)

Experimental Protocol: Verification of Grounding
and Bonding Setup

Objective: To verify the electrical continuity of the grounding and bonding connections for the

safe transfer of dipropyl ether.

Materials:

o Calibrated ohmmeter or continuity tester

e Grounding and bonding cables with clamps

» Dispensing and receiving containers

o Personal Protective Equipment (PPE): flame-resistant lab coat, safety goggles, face shield,

nitrile gloves, static-dissipating footwear.[8]

Procedure:

e Preparation:

o Ensure the area is free of flammable vapors and ignition sources.

o Don the appropriate PPE.
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o Visually inspect all grounding and bonding cables and clamps for any signs of wear or
damage.

e Grounding Connection Verification:
o Connect one end of the grounding cable to a known ground source.

o Connect the other end to the dispensing container, ensuring a secure metal-to-metal
contact.

o Use the ohmmeter to measure the resistance between the ground source and the
dispensing container. A low resistance reading (typically less than 10 ohms, ideally close
to 1 ohm) indicates a good connection.

e Bonding Connection Verification:
o Connect the bonding cable between the dispensing container and the receiving container.

o Measure the resistance between the two containers. A low resistance reading confirms a
good bond.

e System Continuity Check:

o With all connections in place, measure the resistance between the receiving container and
the ground source. This verifies the entire system is properly grounded.

e Documentation:
o Record the resistance measurements in a laboratory notebook.

o Regularly perform and document these checks as part of your standard operating
procedures.

Diagrams
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Caption: Workflow for establishing proper grounding and bonding before transferring dipropyl
ether.
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Caption: Troubleshooting logic for static discharge during dipropyl ether transfer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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